Cas no 90136-79-1 (Benzoic acid, 2-amino-3-methoxy-, phenylmethyl ester)

• Product Name: Benzoic acid, 2-amino-3-methoxy-, phenylmethyl ester
• CAS No: 90136-79-1
• MF: C₁₅H₁₅NO₃
• MW: 257.284504175186
• CID: 793590
• PubChem ID: 13153620
• Update Time: 2025-04-19

Benzoic acid, 2-amino-3-methoxy-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-3-methoxy-, phenylmethyl ester
• benzyl 2-amino-3-methoxybenzoate
• DTXSID70522567
• 90136-79-1
• AKOS014977200

• Inchi： 1S/C15H15NO3/c1-18-13-9-5-8-12(14(13)16)15(17)19-10-11-6-3-2-4-7-11/h2-9H,10,16H2,1H3
• InChI Key： GFYGCDCUNQHUFU-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C=1N)OC)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 257.10519334g/mol
• Monoisotopic Mass: 257.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.6Ų